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Introduction

UCB9386 is a potent and selective inhibitor of NUAK family SNF1-like kinase 1 (NUAK1), a
serine/threonine kinase involved in cellular processes such as cell adhesion, migration, and
senescence.[1][2] This document provides detailed application notes and a comprehensive
protocol for determining the inhibitory activity of UCB9386 against NUAK1 using the ATP-Glo™
Kinase Assay. This luminescent-based assay is a robust method for quantifying kinase activity
by measuring the amount of ATP remaining in the reaction, which is inversely proportional to
kinase activity.

UCB9386: A Selective NUAK1 Inhibitor

UCB9386 has been identified as a central nervous system (CNS) penetrant NUAK1 inhibitor
with a high potency, exhibiting a pIC50 of 10.1 in biochemical assays.[1][3][4] Its development
and characterization were facilitated by screening and profiling using the ATP-Glo™ kinase
assay.[4]

Kinase Selectivity Profile

While UCB9386 is a potent NUAKZ1 inhibitor, it is important to characterize its selectivity against
other kinases to understand its potential off-target effects. Publicly available data indicates that
at a concentration of 10 nM, UCB9386 inhibits NUAK2 and Janus kinase 2 (Jak2) by more than
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50%.[1][3] A comprehensive quantitative kinase selectivity profile with IC50 values against a
broad panel of kinases is not fully available in the public domain. The primary publication on
UCB9386 mentions a selectivity panel screening, and for detailed information, referring to the
supplementary data of the original research article is recommended.[5]

Kinase UCB9386 Inhibition Notes
NUAK1 pIC50 =10.1 Primary Target
NUAK2 >50% inhibition at 10 nM Off-target
Jak2 >50% inhibition at 10 nM Off-target

NUAK1 Signaling Pathway

NUAKZ1 is a member of the AMP-activated protein kinase (AMPK)-related kinase family and is
activated by the tumor suppressor kinase LKBL1. It plays a role in various signaling pathways
that regulate cell growth, proliferation, and stress response. Understanding this pathway is
crucial for interpreting the functional consequences of NUAK1 inhibition by UCB9386.
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Preparation

Prepare UCB9386 Serial Dilutions Prepare NUAK1 Enzyme Solution Prepare Substrate/ATP Mix
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Detection

Add ATP-Glo™ Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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